Cas no 2229584-43-2 (2-1-(4-bromo-2-fluorophenyl)cyclopropyl-2-hydroxyacetic acid)

• Product Name: 2-1-(4-bromo-2-fluorophenyl)cyclopropyl-2-hydroxyacetic acid
• CAS No: 2229584-43-2
• MF: C₁₁H₁₀BrFO₃
• MW: 289.097706317902
• CID: 6405666
• PubChem ID: 165644101
• Update Time: 2025-10-25

2-1-(4-bromo-2-fluorophenyl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-bromo-2-fluorophenyl)cyclopropyl-2-hydroxyacetic acid
• 2-[1-(4-bromo-2-fluorophenyl)cyclopropyl]-2-hydroxyacetic acid
• EN300-1909664
• 2229584-43-2

• Inchi： 1S/C11H10BrFO3/c12-6-1-2-7(8(13)5-6)11(3-4-11)9(14)10(15)16/h1-2,5,9,14H,3-4H2,(H,15,16)
• InChI Key： MFATYOSIKGDTIT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C1(C(C(=O)O)O)CC1

Computed Properties

• Exact Mass: 287.97973g/mol
• Monoisotopic Mass: 287.97973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-1-(4-bromo-2-fluorophenyl)cyclopropyl-2-hydroxyacetic acid

Comprehensive Overview of 2-1-(4-bromo-2-fluorophenyl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2229584-43-2)

The compound 2-1-(4-bromo-2-fluorophenyl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2229584-43-2) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a cyclopropyl ring, a hydroxyacetic acid moiety, and a 4-bromo-2-fluorophenyl group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to modulate enzyme activity and receptor interactions.

In recent years, the demand for fluorinated and brominated aromatic compounds like 2-1-(4-bromo-2-fluorophenyl)cyclopropyl-2-hydroxyacetic acid has surged, driven by their applications in precision medicine and sustainable agriculture. The presence of both fluorine and bromine atoms enhances the compound's metabolic stability and binding affinity, addressing key challenges in drug design. This aligns with the growing trend of halogenated compounds in AI-driven drug discovery, where computational models predict their efficacy against complex targets like kinase inhibitors and GPCR modulators.

The synthesis of CAS No. 2229584-43-2 typically involves multi-step organic reactions, including cyclopropanation and carboxylic acid functionalization. Its chiral center at the hydroxyacetic acid segment opens avenues for stereoselective synthesis, a hot topic in green chemistry circles. Laboratories optimizing such processes often leverage flow chemistry techniques to improve yield and reduce waste—a response to the industry's focus on environmentally friendly synthesis.

Analytical characterization of this compound relies heavily on NMR spectroscopy (particularly 19F-NMR for fluorine detection) and high-resolution mass spectrometry. These techniques are critical for quality control, especially when the material is used in high-throughput screening libraries. The rise of machine learning in cheminformatics has further amplified interest in its structure-activity relationships (SAR), with databases like PubChem and ChEMBL cataloging its derivatives for virtual screening campaigns.

From a commercial perspective, 2-1-(4-bromo-2-fluorophenyl)cyclopropyl-2-hydroxyacetic acid is classified as a high-value fine chemical. Suppliers emphasize its role in developing next-generation therapeutics, particularly for inflammatory diseases and CNS disorders—areas dominating recent PubMed searches. Its patent landscape reveals filings from major pharma companies exploring its use in prodrug formulations, reflecting the broader shift toward targeted drug delivery systems.

Ongoing studies investigate the compound's potential in crop protection, where its phenylcyclopropyl core shows herbicidal activity. This resonates with the agricultural sector's search for low-residue pesticides amid tightening environmental regulations. Notably, its hydrophilic-lipophilic balance makes it a candidate for formulation adjuvants, another trending topic in agrochemical innovation forums.

For researchers sourcing CAS 2229584-43-2, purity grades (>98%) and isotopically labeled versions (e.g., 13C-enriched) are frequently requested for metabolic pathway tracing studies. This underscores the compound's utility in mechanistic pharmacology, a field increasingly reliant on multi-omics integration. Storage recommendations typically suggest inert atmospheres to preserve its acid-sensitive groups, a detail often highlighted in chemical handling guidelines.

In summary, 2-1-(4-bromo-2-fluorophenyl)cyclopropyl-2-hydroxyacetic acid exemplifies the convergence of medicinal chemistry and materials science. Its dual functionality as a hydrogen bond donor/acceptor and its conformational rigidity position it as a valuable tool for addressing undruggable targets—a phrase trending in biopharma SEO queries. As synthetic methodologies advance, this compound will likely play a pivotal role in fragment-based drug design and covalent inhibitor development.